Cas no 865706-93-0 (1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]-)

• Product Name: 1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]-
• CAS No: 865706-93-0
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• CID: 4258220
• Update Time: 2025-05-26

1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]-

• Inchi： 1S/C10H10N2O3S/c1-8-11-10(15-12-8)7-16(13,14)9-5-3-2-4-6-9/h2-6H,7H2,1H3
• InChI Key： PUXSIFCXRBCCJZ-UHFFFAOYSA-N
• SMILES： O1C(CS(C2=CC=CC=C2)(=O)=O)=NC(C)=N1

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 458.8±51.0 °C(Predicted)
• pka: -2.32±0.30(Predicted)

Additional information on 1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]-

Professional Introduction to Compound with CAS No. 865706-93-0 and Product Name: 1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]-

The compound identified by the CAS number 865706-93-0 and the product name 1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]- represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This heterocyclic compound belongs to the oxadiazole family, a class of molecules known for their diverse biological activities and structural versatility. The presence of a methyl group at the 3-position and a phenylsulfonyl methyl moiety at the 5-position introduces unique functional properties that make this compound a promising candidate for further investigation in drug development.

Recent studies have highlighted the potential of oxadiazole derivatives as scaffolds for designing novel therapeutic agents. The structural framework of 1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]- provides a rich platform for modulating biological targets due to its ability to engage in multiple non-covalent interactions. The phenylsulfonyl group, in particular, has been extensively studied for its role in enhancing binding affinity and selectivity in protein-ligand interactions. This feature is particularly relevant in the context of developing small-molecule inhibitors for therapeutic applications.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have opened up new avenues for exploring its pharmacological properties. The methyl group at the 3-position contributes to the overall steric environment of the molecule, influencing its solubility, metabolic stability, and interaction with biological targets. These structural attributes are critical in determining the compound's efficacy and safety profile when evaluated in preclinical and clinical settings.

Current research trends indicate that oxadiazole derivatives are being increasingly explored for their anti-inflammatory, anticancer, and antimicrobial properties. The unique combination of functional groups in 1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]- positions it as a versatile building block for generating novel drug candidates. For instance, modifications at the 5-position have been shown to enhance binding to specific enzyme targets, making this compound a valuable asset in structure-based drug design.

The phenylsulfonyl methyl moiety is particularly noteworthy due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions are essential for achieving high affinity and selectivity in drug design. In addition, the electronic properties of this group can be tailored to modulate the reactivity and pharmacokinetic behavior of the compound. Such features make it an attractive candidate for further optimization towards therapeutic applications.

From a synthetic chemistry perspective, the preparation of 1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]- involves multi-step reactions that showcase the versatility of heterocyclic chemistry. The introduction of the methyl group at the 3-position and the phenylsulfonyl methyl moiety at the 5-position requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to access complex structures like this one with increasing efficiency, facilitating rapid discovery and development of novel therapeutics.

The biological activity of this compound has been preliminarily evaluated in various in vitro assays. Initial studies suggest that it exhibits promising interactions with target proteins relevant to inflammatory diseases and cancer. The ability of 1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]- to modulate these pathways makes it a compelling candidate for further investigation in preclinical models. Additionally, its structural features offer opportunities for developing derivatives with enhanced potency and reduced side effects.

Future directions in research may involve exploring analogues of this compound with modified functional groups to optimize its pharmacological profile. The integration of computational modeling techniques will likely play a crucial role in predicting how structural modifications affect biological activity. This approach will accelerate the discovery process by allowing researchers to design and test virtual analogues before conducting experimental synthesis.

The significance of 1,2,4-Oxadiazole, 3-methyl-5-[(phenylsulfonyl)methyl]- lies not only in its potential as a therapeutic agent but also as a tool for understanding fundamental aspects of molecular recognition. By studying how this compound interacts with biological targets at a molecular level, researchers can gain insights into structure-function relationships that are crucial for rational drug design. This knowledge is expected to contribute significantly to advancements across multiple therapeutic areas.

In conclusion,1,2,4-Oxadiazole, 3-methyl, 5-[(phenylsulfonyl)methyl] represents an exciting development in medicinal chemistry with broad implications for drug discovery. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play an important role in shaping future treatments across multiple therapeutic areas.